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Compound of Interest

Compound Name: Trimethylurea

Cat. No.: B1211377

For researchers, scientists, and drug development professionals working with Trimethylurea,
this comprehensive guide offers best practices for its handling and storage, alongside
troubleshooting for common experimental hurdles. This resource aims to ensure laboratory
safety and experimental integrity through detailed protocols and frequently asked questions.

Frequently Asked Questions (FAQSs)
Q1: What is Trimethylurea and what is its physical state?

Trimethylurea, with the molecular formula (CH3)2NC(O)NH(CH3), is a substituted urea
compound.[1] It is typically encountered as a white solid with a characteristic odor.[1]

Q2: What are the primary hazards associated with Trimethylurea?

There is some variability in the reported hazards of Trimethylurea. While some safety data
sheets (SDS) indicate that it does not meet the criteria for hazard classification, others suggest
it may be a combustible liquid, harmful if swallowed, cause skin and eye irritation, and
potentially damage fertility or the unborn child. Given this conflicting information, it is prudent to
handle Trimethylurea with a high degree of caution.

Q3: What personal protective equipment (PPE) should be worn when handling Trimethylurea?

To ensure safety, a comprehensive suite of PPE is recommended:
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» Gloves: Chemical-resistant gloves (e.g., nitrile rubber) are essential to prevent skin contact.
[1] Always inspect gloves for integrity before use.[1]

o Eye Protection: Safety glasses with side shields or goggles should be worn to protect against
dust and splashes.[2]

o Lab Coat: Alab coat or long-sleeved clothing is necessary to protect the skin.[1]

e Respiratory Protection: Under normal use with adequate ventilation, respiratory protection
may not be required.[1] However, in situations with potential for high dust or aerosol
formation, or in emergencies, a NIOSH/MSHA or European Standard EN 136 approved
respirator with a particle filter is recommended.[1]

Q4: What are the proper storage conditions for Trimethylurea?

Trimethylurea should be stored in a tightly closed container in a dry, cool, and well-ventilated
area.[1][3] It is important to protect it from moisture.[2]

Q5: What materials are incompatible with Trimethylurea?
Avoid contact with strong oxidizing agents.[2]
Q6: What should | do in case of a spill?

In the event of a spill, ensure the area is well-ventilated.[4] Wearing appropriate PPE, sweep up
the solid material, avoiding dust formation, and place it into a suitable, labeled container for
disposal.[1]

Q7: How should Trimethylurea waste be disposed of?

Dispose of Trimethylurea waste in accordance with local, state, and federal regulations.[5] It
should be treated as hazardous waste and disposed of at a designated hazardous or special
waste collection point.[3]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Trimethylurea has clumped or

caked in the container.

Absorption of moisture from

the air.

- Ensure the container is
always tightly sealed when not
in use. - Store in a desiccator if
the laboratory environment is
humid. - If clumping is minor,
the product may still be usable,
but it is best to use a fresh, dry
batch for sensitive

experiments.

Inconsistent experimental

results.

Contamination of the

Trimethylurea.

- Always use clean, dry
spatulas and weighing boats. -
Store Trimethylurea away from
incompatible chemicals,
particularly strong oxidizing
agents. - Consider using a
new, unopened container of
Trimethylurea to rule out
contamination of the existing

stock.

Skin or eye irritation after

handling.

Direct contact with

Trimethylurea.

- For skin: Immediately wash
the affected area with plenty of
soap and water for at least 15
minutes.[1] Seek medical
attention if irritation persists. -
For eyes: Immediately rinse
the eyes with plenty of water
for at least 15 minutes, also
under the eyelids.[1] Seek
immediate medical attention. -
Review handling procedures to

ensure proper PPE was used.

Quantitative Data Summary
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Property Value Source
Molecular Formula (CH3)2NC(O)NH(CH3) [1]
Molecular Weight 102.14 g/mol [6]
Appearance White Solid [1]
Odor Characteristic [1]
Solubility Water Soluble [1]

Experimental Workflow

Below is a diagram illustrating the standard workflow for the safe handling of Trimethylurea in

a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

Hangling
v

Work in a Well-Ventilated Area
(e.g., Fume Hood)

;

Weigh Required Amount
(Avoid Dust Generation)

'

Tightly Seal Container After Use

Proceed to Cleanup

Post-Exgeriment

Clean Work Area

;

Dispose of Waste
(Follow Regulations)

;

Remove and Clean PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Trimethylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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